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Compound of Interest

Compound Name: m-PEG9-Br

Cat. No.: B1676803 Get Quote

An In-Depth Technical Guide to m-PEG9-Br
This guide provides a comprehensive overview of the chemical structure and molecular weight

of methoxy-poly(ethylene glycol)-9-bromide (m-PEG9-Br), a monodisperse PEG linker. It is

intended for researchers, scientists, and professionals in the field of drug development and

bioconjugation.

Chemical Properties and Structure
m-PEG9-Br is a heterobifunctional PEG derivative featuring a methoxy ether group (-OCH₃) at

one terminus and a reactive bromide group (-Br) at the other. The polyethylene glycol chain

consists of nine repeating ethylene glycol units, which imparts hydrophilicity to molecules it is

conjugated with. The bromide is an excellent leaving group, making this compound particularly

useful for conjugation reactions with nucleophiles such as thiols and amines.[1][2][3][4]

The hydrophilic nature of the PEG spacer enhances the solubility of the modified molecules in

aqueous media.[1][3] This property is highly advantageous in biological applications.

Table 1: Chemical and Physical Properties of m-PEG9-Br

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1676803?utm_src=pdf-interest
https://www.benchchem.com/product/b1676803?utm_src=pdf-body
https://www.benchchem.com/product/b1676803?utm_src=pdf-body
https://broadpharm.com/product/bp-22779
https://broadpharm.com/product-categories/Amine-Reactive-Linkers/bromo-peg
https://chemdad.com/index.php?c=article&id=67079
https://www.biochempeg.com/product/mPEG-Br.html
https://broadpharm.com/product/bp-22779
https://chemdad.com/index.php?c=article&id=67079
https://www.benchchem.com/product/b1676803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 125562-30-3 [1][3][5][6]

Molecular Formula C₁₉H₃₉BrO₉ [1][3][5][6]

Molecular Weight 491.4 g/mol [1][5][6]

Alternate Name

28-Bromo-

2,5,8,11,14,17,20,23,26-

nonaoxaoctacosane

[3][5]

Purity ≥95% [5]

Solubility Water, DMSO, DCM, DMF [1][3]

Storage Conditions
-20°C or -5°C, dry and

protected from sunlight
[1][4][5]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of m-PEG9-Br are proprietary

and specific to individual manufacturers. However, a general synthetic approach involves the

Williamson ether synthesis, where a monomethoxylated PEG alcohol is reacted with a

brominating agent. Purification is typically achieved through chromatographic techniques to

ensure high purity. For specific reaction conditions, it is recommended to consult the supplier's

documentation or relevant scientific literature.

Applications in Research and Drug Development
The unique properties of m-PEG9-Br make it a valuable tool in various scientific disciplines:

Bioconjugation: It is widely used as a linker to attach therapeutic agents, imaging agents, or

targeting moieties to proteins, peptides, and other biomolecules.

Drug Delivery: The PEG chain can improve the pharmacokinetic profile of drugs by

increasing their solubility, stability, and circulation time, while reducing immunogenicity.

PROTACs and ADCs: It serves as a linker in the construction of Proteolysis Targeting

Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs).
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Nanotechnology: m-PEG9-Br is utilized in the surface modification of nanoparticles to

enhance their biocompatibility and stability in biological fluids.[4][5]

Chemical Structure Diagram
The following diagram illustrates the chemical structure of the m-PEG9-Br molecule.
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Caption: Chemical structure of m-PEG9-Br.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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